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Compound Focus: Acetamidoxime

CAS No.: 22059-22-9

Cat. No.: S627693

Acetamidoxime Storage & Handling Summary

Aspect Specification

Recommended Storage Room temperature, in a cool and dark place (<15°C) [1]
Physical Form White to almost white powder to crystal [1]

Melting Point 138 °C [1]

Solubility Soluble in Methanol [1]

Safety and Handling Guidelines

When handling acetamidoxime, it is crucial to adhere to laboratory safety standards. The following table

outlines the key hazard and precautionary statements.

Hazard Information Precautionary Measures
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| Warning: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin irritation and serious eye

irritation [1]. | - Avoid breathing dust and use in a well-ventilated area.

e Do not eat, drink, or smoke when using.
e Wear protective gloves, clothing, and eye protection.
¢ Wash skin thoroughly after handling [1]. |

Application in Experimental Protocols

Acetamidoxime is a useful reagent for constructing heterocyclic compounds [1]. The workflow below

illustrates a documented experimental procedure for synthesizing a bis(acetamidoxime) ester:
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Dissolve Boc-L-cystine,
acetamidoxime, and
2-Hydroxypyridine N-Oxide in THF

[Add DCC in THF solution at O°C]

Stir for 16 hours,
warm to 20°C

Cool to 0°C and
filter out precipitate

Concentrate filtrate
and dilute with EtOAc

Add H20 to form
and filter precipitate

Click to download full resolution via product page
Figure: Experimental workflow for synthesizing Boc-L-cystine bis(acetamidoxime) ester.

The resulting bis(acetamidoxime) ester can be taken up in toluene and heated under reflux to facilitate a

further reaction, with water removal via a Dean-Stark trap. Upon cooling and addition of hexane, the final

product crystallizes [1].
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Key Considerations for Researchers

o Stability Beyond Temperature: Many Active Pharmaceutical Ingredients (APIs) are sensitive not
only to temperature but also to factors like humidity, pH, and light, which can lead to degradation [2].

¢ Excipient Interactions: In formulation development, be aware that excipients considered "inactive"
can sometimes interact chemically with the API, potentially affecting its stability [2].

e Container Integrity: For storage in challenging environments like ultra-low temperatures, ensure
your container closure system is validated to maintain integrity, as some materials like standard glass
and rubber can fail [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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